![molecular formula C9H10N4O2 B2777728 N-(3-cyano-4-methoxy-2-pyridinyl)-N'-methoxyiminoformamide CAS No. 339102-39-5](/img/structure/B2777728.png)
N-(3-cyano-4-methoxy-2-pyridinyl)-N'-methoxyiminoformamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- The compound’s cyano and methoxy groups make it a potential candidate for developing novel pesticides and herbicides. Researchers investigate its efficacy in controlling pests and weeds while minimizing environmental impact .
- Studies have explored the antibacterial activity of this compound. Its chemical structure suggests potential interactions with bacterial enzymes or cell membranes. Researchers aim to harness these properties for developing new antibiotics or antimicrobial agents .
- The methoxy group in the compound may contribute to anti-inflammatory effects. Researchers investigate its potential as a therapeutic agent for inflammatory diseases, such as arthritis or inflammatory bowel disorders .
- The pyridine ring and cyano group hint at possible interactions with cellular pathways. Scientists explore its role in cancer cell proliferation, apoptosis, or angiogenesis. Targeting these pathways could lead to innovative cancer therapies .
- The compound’s unique structure may influence plant growth and stress tolerance. Researchers study its effects on crop yield, drought resistance, and nutrient uptake. It could be a valuable component in agrochemical formulations .
- The iminoformamide moiety suggests potential coordination with metal ions. Researchers investigate its role as a ligand in catalytic reactions or as a building block for metal-organic frameworks (MOFs) .
Pesticide and Herbicide Development
Antibacterial Properties
Anti-Inflammatory Agents
Cancer Research
Agrochemicals for Crop Enhancement
Coordination Chemistry and Catalysis
Safety and Hazards
properties
IUPAC Name |
N'-(3-cyano-4-methoxypyridin-2-yl)-N-methoxymethanimidamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O2/c1-14-8-3-4-11-9(7(8)5-10)12-6-13-15-2/h3-4,6H,1-2H3,(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDYJEZQJMYETPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1)N=CNOC)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(3-cyano-4-methoxypyridin-2-yl)-N-methoxymethanimidamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.